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Compound of Interest

Compound Name: 2-Oxoglutaric Acid

Cat. No.: B7765302

Abstract

2-Oxoglutaric acid, also known as a-ketoglutaric acid (a-KG), is a pivotal intermediate in
cellular metabolism, most notably in the Krebs cycle. Beyond its bioenergetic role, it has
emerged as a critical signaling molecule and a cofactor for a large family of dioxygenase
enzymes that regulate a wide array of cellular processes. This technical guide provides an in-
depth overview of the chemical structure, physicochemical properties, and multifaceted
biological roles of 2-oxoglutaric acid. It is intended for researchers, scientists, and drug
development professionals interested in the therapeutic potential of targeting pathways
modulated by this key metabolite. This document details its involvement in epigenetic
regulation, hypoxia sensing, and amino acid metabolism, and provides detailed protocols for
key experimental assays.

Chemical Structure and Physicochemical Properties

2-Oxoglutaric acid is a dicarboxylic acid with a ketone functional group at the alpha-carbon
position relative to one of the carboxyl groups. Its systematic IUPAC name is 2-
oxopentanedioic acid.[1][2][3]

Molecular Formula: CsHeOs[1][4]
Molecular Weight: 146.10 g/mol

Synonyms: a-Ketoglutaric acid, alpha-Ketoglutaric acid, 2-Ketoglutaric acid, Oxoglutaric acid.
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The chemical structure of 2-Oxoglutaric acid is as follows:

Physicochemical Data

A summary of the key physicochemical properties of 2-Oxoglutaric acid is presented in the
table below, providing essential data for experimental design and formulation.

Property Value References

Melting Point 113-116 °C

Highly soluble; 100 g/L at 20

Solubility in Water oc

pKau (first carboxyl group) 2.47

pKaz (second carboxyl group) 4.68

White to off-white crystalline
Appearance
powder

Metabolic and Signaling Pathways

2-Oxoglutaric acid is a central node in cellular metabolism, linking the Krebs cycle, amino acid
metabolism, and various signaling pathways.

The Krebs Cycle

2-Oxoglutaric acid is a key intermediate in the Krebs (or tricarboxylic acid, TCA) cycle, a
series of chemical reactions to release stored energy through the oxidation of acetyl-CoA
derived from carbohydrates, fats, and proteins. It is formed from isocitrate and is subsequently
converted to succinyl-CoA.

Isocitrate a-Ketoglutarate
dehydrogenase dehydrogenase

Isocitrate - 2-Oxoglutarate » Succinyl-CoA
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Figure 1. 2-Oxoglutarate in the Krebs Cycle.

Amino Acid Metabolism

2-Oxoglutaric acid serves as a primary nitrogen acceptor in the cell, playing a crucial role in
the synthesis and degradation of amino acids through transamination reactions. It can be
converted to the amino acid glutamate, a precursor for other amino acids and the major
excitatory neurotransmitter in the central nervous system.

Transaminase
2-Oxoglutarate P Glutamate
Amino Acid > o-Keto Acid
Normoxia Hypoxia

HIF-1«x

HIF-1a PHDs (inactive)

Oz, 2-Oxoglutarate

Hydroxylated HIF-1« Stabilized HIF-1«
Proteasomal Hypoxic Response
Degradation Gene Expression

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b7765302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DNA Demethylation Histone Demethylation

5-methylcytosine (5mC) Methylated Histone JmjC Demethylases
x-‘()xoglutarate x-‘Oxoglutarate
5-hydroxymethylcytosine (5hmC) Demethylated Histone
\ \
Active DNA Altered Gene
Demethylation Expression

Sample Homogenization

i

Protein Precipitation

'

Derivatization with
Phenylhydrazine

Y
LC-EC Analysis

y

Quantification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7765302?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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